Cas no 2877680-61-8 (N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine)
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- F6790-2419
- AKOS040873984
- 2877680-61-8
- N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
- N-(1-Furo[3,2-c]pyridin-4-yl-4-piperidinyl)-N,6-dimethyl-4-pyrimidinamine
-
- Inchi: 1S/C18H21N5O/c1-13-11-17(21-12-20-13)22(2)14-4-8-23(9-5-14)18-15-6-10-24-16(15)3-7-19-18/h3,6-7,10-12,14H,4-5,8-9H2,1-2H3
- InChI Key: KKZRDUNMDXVKCT-UHFFFAOYSA-N
- SMILES: C1=NC(C)=CC(N(C2CCN(C3=NC=CC4OC=CC3=4)CC2)C)=N1
Computed Properties
- Exact Mass: 323.17461031g/mol
- Monoisotopic Mass: 323.17461031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 58.3Ų
Experimental Properties
- Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 525.1±50.0 °C(Predicted)
- pka: 8.28±0.40(Predicted)
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6790-2419-2μmol |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-5μmol |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-10μmol |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-20μmol |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-1mg |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-2mg |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-3mg |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-4mg |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-5mg |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6790-2419-10mg |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine |
2877680-61-8 | 10mg |
$118.5 | 2023-09-07 |
N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine
Recent Advances in the Study of N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine (CAS: 2877680-61-8)
In recent years, the compound N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine (CAS: 2877680-61-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furopyridine and pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and neurodegenerative diseases. The following research brief synthesizes the latest findings and developments related to this compound, highlighting its mechanism of action, pharmacokinetic properties, and clinical relevance.
Recent studies have elucidated the molecular mechanisms underlying the biological activity of N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine. The compound has been identified as a potent and selective inhibitor of specific kinase pathways, including those implicated in cancer cell proliferation and survival. In vitro and in vivo experiments have demonstrated its efficacy in suppressing tumor growth in models of breast cancer, glioblastoma, and non-small cell lung cancer. Notably, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system malignancies.
Pharmacokinetic studies have further characterized the absorption, distribution, metabolism, and excretion (ADME) profiles of this compound. Researchers have reported favorable oral bioavailability and metabolic stability, with minimal off-target effects. These properties enhance its potential as a therapeutic agent. Additionally, structural modifications and derivatization efforts have been explored to optimize its potency and reduce potential toxicity, yielding several analogs with improved pharmacological profiles.
Beyond oncology, emerging research suggests that N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine may also play a role in modulating neurodegenerative pathways. Preliminary data indicate its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, possibly through the inhibition of aberrant protein aggregation and oxidative stress. These findings open new avenues for repurposing this compound in neurodegenerative therapeutics.
In conclusion, N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine represents a versatile and promising candidate in drug discovery. Its dual applicability in oncology and neurodegenerative diseases underscores its therapeutic potential. Future research should focus on advancing preclinical studies, optimizing its chemical structure, and evaluating its safety and efficacy in clinical trials. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and medicine.
2877680-61-8 (N-(1-{furo[3,2-c]pyridin-4-yl}piperidin-4-yl)-N,6-dimethylpyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)